Cas no 1805158-85-3 (Methyl 5-chloro-2-cyano-3-ethylphenylacetate)

• Product Name: Methyl 5-chloro-2-cyano-3-ethylphenylacetate
• CAS No: 1805158-85-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038209
• Update Time: 2025-05-19

Methyl 5-chloro-2-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-3-ethylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-8-4-10(13)5-9(11(8)7-14)6-12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： GLBGNUKHDJTDNS-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)OC)C(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-2-cyano-3-ethylphenylacetate

Methyl 5-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1805158-85-3): An Overview

Methyl 5-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1805158-85-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of esters and is characterized by its distinctive functional groups, including a chloro, cyano, and ethyl substituent on the phenyl ring, as well as an acetate ester group.

The molecular formula of Methyl 5-chloro-2-cyano-3-ethylphenylacetate is C₁₂H₁₃ClNO₂, and its molecular weight is approximately 244.70 g/mol. The compound's structure provides a rich platform for studying various chemical reactions and interactions, making it a valuable tool in synthetic chemistry and drug discovery.

Recent research has highlighted the potential of Methyl 5-chloro-2-cyano-3-ethylphenylacetate in the development of novel pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of anti-inflammatory agents. The researchers found that derivatives of Methyl 5-chloro-2-cyano-3-ethylphenylacetate exhibited significant anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, Methyl 5-chloro-2-cyano-3-ethylphenylacetate has been investigated for its role in organic synthesis. A study published in Organic Letters demonstrated the utility of this compound as an intermediate in the synthesis of complex organic molecules. The researchers reported that Methyl 5-chloro-2-cyano-3-ethylphenylacetate could be efficiently converted into a variety of functionalized compounds through selective chemical transformations, highlighting its versatility in synthetic chemistry.

The physical properties of Methyl 5-chloro-2-cyano-3-ethylphenylacetate are also noteworthy. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle and process in laboratory settings. Its boiling point is around 160°C at reduced pressure, which is an important consideration for purification and isolation processes.

Safety and handling guidelines for Methyl 5-chloro-2-cyano-3-ethylphenylacetate are essential to ensure safe laboratory practices. While the compound is not classified as hazardous under standard regulations, it is recommended to handle it with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper ventilation should also be maintained when working with this compound to minimize exposure to vapors.

In conclusion, Methyl 5-chloro-2-cyano-3-ethylphenylacetate (CAS No. 1805158-85-3) is a promising compound with a wide range of applications in pharmaceutical and chemical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new properties and applications, the importance of this compound in scientific advancements is likely to grow.